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Compound of Interest

Compound Name:

3-[18-(2-carboxyethyl)-8,13-

bis(ethenyl)-3,7,12,17-tetramethyl-

23H-porphyrin-21-id-2-

yl]propanoic

acid;iron;hydrochloride

Cat. No.: B1673052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Synthetic iron porphyrins are a critical class of molecules with wide-ranging applications in

catalysis, drug development, and materials science, largely due to their biomimetic relationship

to naturally occurring heme. The purity of these synthetic analogues is paramount to ensure

reproducible and accurate results in research and development. This document provides

detailed protocols for the purification of synthetic iron porphyrins, focusing on common

laboratory techniques such as column chromatography and recrystallization. Additionally, it

outlines methods for assessing the purity of the final product.

Purification Workflow Overview
The general workflow for obtaining pure synthetic iron porphyrins involves the initial synthesis

followed by one or more purification steps. The crude product from the synthesis is first

subjected to a primary purification method, often column chromatography, to remove major

impurities. This is frequently followed by recrystallization to achieve a high degree of purity. The

final product is then characterized to confirm its identity and assess its purity.
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[https://www.benchchem.com/product/b1673052#step-by-step-purification-of-synthetic-iron-
porphyrins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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